Cas no 2228631-52-3 (3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine
• CAS No: 2228631-52-3
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 5604089
• PubChem ID: 165863689
• Update Time: 2025-10-23

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxy]piperidine
• EN300-1770069
• 2228631-52-3
• 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine

• Inchi： 1S/C13H23N3O/c1-13(2,3)11-8-12(16(4)15-11)17-10-6-5-7-14-9-10/h8,10,14H,5-7,9H2,1-4H3
• InChI Key： CVOLXPPUROQLDQ-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(C)(C)C)=NN1C)C1CNCCC1

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine

Comprehensive Overview of 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine (CAS No. 2228631-52-3)

The compound 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine, identified by its CAS No. 2228631-52-3, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group and a pyrazole ring linked to a piperidine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine has surged due to their role in developing novel therapeutics. The compound's oxypiperidine segment is a key pharmacophore, often associated with improved pharmacokinetic properties. This aligns with the growing trend of optimizing drug candidates for better bioavailability and target specificity. Additionally, its pyrazole core is a common motif in agrochemicals, sparking interest in sustainable crop protection solutions.

The synthesis of CAS No. 2228631-52-3 involves multi-step organic reactions, including N-alkylation and etherification, which are well-documented in peer-reviewed literature. Its purity and stability are critical for industrial applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy. These methods ensure compliance with stringent regulatory standards, a topic highly relevant to manufacturers and researchers alike.

From an SEO perspective, queries like "3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine uses" or "CAS 2228631-52-3 suppliers" reflect user interest in procurement and applications. Addressing these, the compound is commercially available through certified vendors specializing in fine chemicals. Its pricing and availability often depend on scale, with bulk purchases favored by R&D institutions. Furthermore, discussions on platforms like LinkedIn and ResearchGate highlight its potential in central nervous system (CNS) drug development, a hot topic in 2024.

Environmental and safety considerations are also paramount. While 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine is not classified as hazardous, proper handling protocols are recommended to avoid unnecessary exposure. This aligns with global shifts toward green chemistry and sustainable lab practices, which dominate academic and industrial discourse. Researchers are exploring solvent-free synthesis routes to minimize waste, echoing the compound's relevance in eco-friendly innovation.

In summary, 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)oxypiperidine (CAS No. 2228631-52-3) represents a bridge between cutting-edge science and practical applications. Its structural complexity and functional diversity make it a focal point for interdisciplinary research, from medicinal chemistry to material science. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in next-generation discoveries.